2-Butoxyethyl acetate

Specification

• Description: 2-Butoxyethyl acetate is one of the components of Jiashi melon juice and was identified by gas chromatography-mass spectrometry-olfactometry (GC-MS-O) analysis. It stimulated the release of prostaglandin E, an arachidonic acid metabolite, in human epidermal keratinocytes.; 2-Butoxyethanol is a clear colorless liquid that smells like ether. It has many names including ethylene glycol monobutyl ether, ethylene glycol butyl ether, ethylene glycol n-butyl ether, Butyl Cellusolve, butyl glycol, and butyl Oxitol. It is used as a solvent in spray lacquers, enamels, varnishes, and latex paints and as an ingredient in paint thinners and strippers, varnish removers, and herbicides. It is also used in liquid soaps, cosmetics, industrial and household cleaners, and dry-cleaning compounds. 2-Butoxyethanol acetate is a colorless liquid with a fruity odor. It is also known as ethylene glycol monobutyl ether acetate, butoxyethyl acetate, butyl glycol acetate, ethylene glycol butyl ether acetate, and acetic acid 2-butoxyethyl ester. It is used as a solvent for lacquers, varnishes, enamels, and epoxy resins. It is also used in some ink and spot remover compounds.; Ethylene glycol monobutyl ether acetate is a colorless liquid with a weak fruity odor. Floats and mixes slowly with water. (USCG, 1999)
• CAS No.: 112-07-2
• Molecular Formula: C8H16O3; C4H9OCH2CH2OOCCH3; C8H16O3
• Molecular Weight: 160.21 g/mol
• IUPAC Name: 2-butoxyethyl acetate
• Standard InChI: InChI=1S/C8H16O3/c1-3-4-5-10-6-7-11-8(2)9/h3-7H2,1-2H3
• Standard InChI Key: NQBXSWAWVZHKBZ-UHFFFAOYSA-N
• Impurities: Purity: the purities were all > or = to 98% w/w. Impurities: ethylene di (acetate) (CAS 111-55-7) < 1% w/w water ~ 0.1% w/w; 2-butoxyethanol (CAS 111-76-2) ~ 0.05% w/w. The remaining 2% or less is very dependent on the purity of the alcohol source and will contain a mixture of alcohols and acetates of homologues. It is thought that there is not any one which is predominant. Additives: It is reported that a food approved antioxidant has been added at a level below that requiring to be declared.
• SMILES: CCCCOCCOC(=O)C
• Canonical SMILES: CCCCOCCOC(=O)C
• Boiling Point: 378 °F at 760 mm Hg (USCG, 1999); 192.0 °C; 192 °C; 378°F
• Colorform: Colorless liquid
• Flash Point: 160 °F (USCG, 1999); 160 °F (71 °C) (closed cup); 71 °C c.c.; 71°F; 160°F
• Melting Point: -82.3 °F (USCG, 1999); -63.0 °C; Freezing point: -63.5 °C; -64 °C; -82°F